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Compound of Interest

Compound Name: (8-fluoropyrid-2-yl)methanol

Cat. No.: B151536

An In-depth Technical Guide to the Commercial Sourcing and Application of (3-fluoropyrid-2-
yl)methanol

For researchers, scientists, and professionals in drug development, the accessibility and quality
of key chemical intermediates are paramount. (3-fluoropyrid-2-yl)methanol, a fluorinated
pyridine derivative, serves as a valuable building block in the synthesis of complex molecules,
particularly in the pharmaceutical industry. This guide provides a comprehensive overview of its
commercial availability, purchasing considerations, technical specifications, and relevant
experimental protocols.

Physicochemical Properties

(3-fluoropyrid-2-yl)methanol is a pyridine derivative characterized by the presence of a
fluorine atom at the 3-position and a hydroxymethyl group at the 2-position. These functional
groups impart unique reactivity and properties that are advantageous in medicinal chemistry.
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Property Value Reference
CAS Number 31181-79-0 [1]
Molecular Formula C6H6FNO [1]
Molecular Weight 127.12 g/mol [1]
Boiling Point 194.3 + 25.0 °C at 760 mmHg [1]
Density 1.3+0.1 g/cm3 [1]
Flash Point 71.3+23.2°C [1]
Refractive Index 1.524 [1]
Storage Conditions Room temperature [1]

Commercial Suppliers and Purchasing

A variety of chemical suppliers offer (3-fluoropyrid-2-yl)methanol, catering to different scales
of research and development needs. When sourcing this compound, it is crucial to consider
factors such as purity, quantity, lead time, and the supplier's qualifications.
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. . Available Additional
Supplier Purity . .
Quantities Information
A manufacturer with
GIHI CHEMICALS
>99% Custom ISO, FDA, and CE
CO.,LIMITED o
certifications.[1]
-~ -~ Specialty chemical
Parchem Not specified Not specified )
supplier.[2]
Offers custom
iChemical Not specified >1.0 kg packages and
synthesis.[3]
For professional
) ) manufacturing,
CP Lab Chemicals min 97% 1 gram
research, and
industrial use only.
Laibo Chem 98% 250mg -
Oakwood Products, - - Provides Safety Data
Not specified Not specified
Inc. Sheets.[4]
Specializes in building
Ambeed, Inc. Not specified Not specified blocks and advanced
intermediates.[5]
A chemical R&D,
N N manufacturing, and
SAGECHEM LIMITED  Not specified Not specified S
distribution company.
[5]
Specializes in
Hangzhou Leap Chem N N o
Not specified Not specified supplying fine

Co., Ltd.

chemicals.[5]

The general workflow for procuring (3-fluoropyrid-2-yl)methanol involves identifying a

suitable supplier, requesting a quote, and placing an order, followed by shipment and internal

quality control.
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General Purchasing Workflow for (3-fluoropyrid-2-yl)methanol

Identify Potential Suppliers

:

Request Quotations (Purity, Quantity, Price, Lead Time)

:

Evaluate Supplier (Certifications, Technical Data)

Select Supplier and Place Purchase Order

Receive Shipment and Documentation (CoA, SDS)

:

Internal Quality Control and Verification

Release for Research/Development Use

Click to download full resolution via product page

General Purchasing Workflow

Safety and Handling

(3-fluoropyrid-2-yl)methanol is associated with several hazard statements, and appropriate
safety precautions must be taken during its handling and use.
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e Hazard Statements:
o H302: Harmful if swallowed.[1]
o H312: Harmful in contact with skin.[1]
o H332: Harmful if inhaled.[1]
» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][6]
o P270: Do not eat, drink or smoke when using this product.[1][6]
o P271: Use only outdoors or in a well-ventilated area.[1][6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][6]
o P301+P317: IF SWALLOWED: Get medical help.[1][6]
o P302+P352: IF ON SKIN: Wash with plenty of water.[1][6]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[11[6]

o P501: Dispose of contents/container to an approved waste disposal plant.[1][6][7]

Always consult the material safety data sheet (MSDS) provided by the supplier for complete
safety information.[4][6][7][8]

Experimental Protocols: Synthesis

One reported method for the synthesis of (3-fluoropyrid-2-yl)methanol starts from quinolinic
acid.[9] This process involves several key steps, including anhydrization, esterification,
amidation, fluoro-deamination, and reduction.

A Novel Synthetic Route for (3-fluoropyrid-2-yl)methanol
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This synthetic pathway provides a cost-effective method with a high yield and good quality for
industrial-scale production.[9]

Step 1: Anhydrization of Quinolinic Acid
o Quinolinic acid and thionyl chloride are added to an organic solvent.

o The mixture is heated to facilitate the reaction, yielding quinoline anhydride.[9]

Step 2: Esterification

o The resulting quinoline anhydride is reacted with isopropanol.[9]

Step 3: Amidation and Rearrangement

o 2,3-pyridine dicarboxylic acid-2-isopropy! ester and triethylamine are dissolved in an
organic solvent.

o Diphenylphosphoryl azide (DPPA) is added, and the mixture is heated under reflux.[9]

Step 4: Fluoro-deamination and Reduction
o The intermediate from the previous step undergoes fluoro-deamination.

o This is followed by the reduction of the ester group to yield the final product, (3-
fluoropyrid-2-yl)methanol.[9]
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Synthetic Pathway of (3-fluoropyrid-2-yl)methanol

Quinolinic Acid

Thionyl Chloride, Heat

Quinoline Anhydride

Isopropanol
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Fluoro-deamination & Reduction

(3-fluoropyrid-2-yl)methanol

Click to download full resolution via product page
Synthetic Pathway

Applications in Drug Development

The introduction of a fluorine atom into a molecule can significantly alter its biological
properties, including metabolic stability and binding affinity. The 3-fluoropyridine moiety is a
common structural motif in medicinal chemistry.[10] (Pyridin-2-yl)methanol derivatives have
been investigated as antagonists for the transient receptor potential vanilloid 3 (TRPV3), which
is implicated in pain sensation and skin disorders.[11] The unique electronic properties of the
fluorinated pyridine ring make (3-fluoropyrid-2-yl)methanol a valuable precursor for the
synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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